Cas no 59558-23-5 (Octanoic acid,4-methylphenyl ester)

• Product Name: Octanoic acid,4-methylphenyl ester
• CAS No: 59558-23-5
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• MDL: MFCD00027318
• CID: 369174
• PubChem ID: 87566176
• Update Time: 2025-06-13

Octanoic acid,4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,4-methylphenyl ester
• p-Tolyl n-Octanoate
• (4-methylphenyl) octanoate
• N-OCTANOIC ACID P-TOLYL ESTER
• 4-Methylphenyl octanoate
• 4-Octanoyloxy-toluol
• Caprylsaeure-p-tolylester
• Cresyl octanoate,p
• Narcissin K
• octanoic acid p-tolyl ester
• Octansaeure-p-tolylester
• para-Tolyl octanoate
• p-Cresyl caprylate
• p-cresyl n-octanoate
• p-Cresyl octanoate
• p-Tolyl octanoate
• p-Tolylcaprylat
• Tolyl octanoate,P
• octanoic acid, p-tolyl ester

• MDL： MFCD00027318
• Inchi： 1S/C15H22O2/c1-3-4-5-6-7-8-15(16)17-14-11-9-13(2)10-12-14/h9-12H,3-8H2,1-2H3
• InChI Key： ALRYNTSLFYRKGF-UHFFFAOYSA-N
• SMILES： CCCCCCCC(OC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 234.16200
• Monoisotopic Mass: 234.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless oily liquid.
• Density: 0.95
• Boiling Point: 175°C/12mmHg(lit.)
• Flash Point: 168 °C
• Refractive Index: 1.4840-1.4860
• PSA: 26.30000
• LogP: 4.26090
• FEMA: 3733 | P-TOLYL OCTANOATE

Octanoic acid,4-methylphenyl ester Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P501
• RTECS：RH0787500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Octanoic acid,4-methylphenyl ester

Recent Advances in the Study of Octanoic acid,4-methylphenyl ester (CAS: 59558-23-5)

Octanoic acid,4-methylphenyl ester (CAS: 59558-23-5) is a chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research. This ester derivative of octanoic acid and p-cresol has shown potential in various applications, including drug delivery systems, antimicrobial agents, and as an intermediate in the synthesis of more complex pharmaceutical compounds. Recent studies have focused on its physicochemical properties, biological activities, and potential therapeutic applications, making it a compound of significant interest to researchers and industry professionals alike.

One of the key areas of research surrounding Octanoic acid,4-methylphenyl ester is its role in enhancing the bioavailability of poorly soluble drugs. A 2023 study published in the Journal of Pharmaceutical Sciences demonstrated that this compound could act as an effective solubilizing agent, improving the dissolution rates of several hydrophobic active pharmaceutical ingredients (APIs). The study utilized advanced spectroscopic techniques, including NMR and FT-IR, to characterize the interactions between the ester and the APIs, providing valuable insights into its mechanism of action.

In addition to its solubilizing properties, Octanoic acid,4-methylphenyl ester has also been investigated for its antimicrobial potential. A recent in vitro study conducted by researchers at the University of Cambridge revealed that the compound exhibited moderate activity against Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis. The study suggested that the ester's lipophilic nature might facilitate its penetration into bacterial cell membranes, disrupting their integrity and leading to cell death. These findings open up new avenues for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another significant area of research involves the use of Octanoic acid,4-methylphenyl ester as a building block in the synthesis of more complex molecules. A 2022 paper in Organic Letters detailed a novel synthetic route that utilized this ester as a key intermediate in the production of chiral compounds with potential applications in asymmetric catalysis. The study highlighted the ester's versatility and stability under various reaction conditions, making it a valuable tool for synthetic chemists.

Despite these promising findings, challenges remain in the widespread adoption of Octanoic acid,4-methylphenyl ester in pharmaceutical applications. Issues such as scalability of synthesis, potential toxicity at higher concentrations, and regulatory hurdles need to be addressed. Ongoing research is focused on optimizing synthetic protocols, conducting comprehensive toxicity studies, and exploring its compatibility with other excipients in formulation development.

In conclusion, Octanoic acid,4-methylphenyl ester (CAS: 59558-23-5) represents a compound with diverse potential in chemical biology and pharmaceutical research. Its applications in drug solubilization, antimicrobial activity, and synthetic chemistry make it a subject of ongoing investigation. As research progresses, this compound may play an increasingly important role in addressing current challenges in drug development and delivery. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.